Cas no 2703763-61-3 (5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703763-61-3
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5615118
• PubChem ID: 165945432
• Update Time: 2025-07-22

5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703763-61-3
• 5-{[3-(2-aminoethyl)cyclobutyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33368733
• 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H22N4O4/c20-6-5-10-7-12(8-10)21-11-1-2-13-14(9-11)19(27)23(18(13)26)15-3-4-16(24)22-17(15)25/h1-2,9-10,12,15,21H,3-8,20H2,(H,22,24,25)
• InChI Key： JGCRJOXONJXSAL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC(=C2)NC2CC(CCN)C2)C(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Additional information on 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Exploring the Potential of 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-61-3) in Targeted Therapies

The compound 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-61-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a cyclobutylamino moiety with a dioxopiperidinyl group, creating a scaffold that is highly relevant for drug discovery, particularly in oncology and immunology. Researchers are increasingly exploring its role as a proteolysis-targeting chimera (PROTAC) or molecular glue degrader, aligning with current trends in targeted protein degradation therapies.

One of the most compelling aspects of this compound is its potential to address drug resistance in cancer treatment. With the rise of precision medicine, molecules like CAS No. 2703763-61-3 are being investigated for their ability to selectively degrade disease-causing proteins. The 2,6-dioxopiperidin-3-yl segment, in particular, is known to interact with cereblon (CRBN), a key protein in the ubiquitin-proteasome system. This interaction is critical for developing therapies that can overcome resistance to traditional kinase inhibitors or chemotherapeutic agents.

In addition to its oncological applications, 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is being studied for its potential in autoimmune diseases and inflammatory disorders. The aminoethyl side chain may enhance cell permeability and bioavailability, making it a promising candidate for oral administration. Recent studies have also highlighted its role in modulating immune checkpoints, a hot topic in immunotherapy research. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile tool for multidisciplinary drug development.

The synthesis and optimization of CAS No. 2703763-61-3 present exciting challenges for synthetic chemists. The cyclobutyl ring introduces strain, which can influence conformational stability and binding affinity. Computational modeling and structure-activity relationship (SAR) studies are essential to refine its properties. Furthermore, the compound’s potential as a small-molecule degrader has sparked interest in AI-driven drug design, where machine learning algorithms predict optimal modifications to enhance efficacy and reduce off-target effects.

From a commercial perspective, the demand for novel targeted therapies is driving investment in compounds like 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione. Pharmaceutical companies are actively seeking partnerships to accelerate clinical trials, especially in areas like hematologic malignancies and solid tumors. Its CAS No. 2703763-61-3 is frequently searched in academic and industrial databases, reflecting its growing prominence in the biopharmaceutical landscape.

In conclusion, 5-{3-(2-aminoethyl)cyclobutylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a cutting-edge example of how innovative chemistry can address unmet medical needs. Its multifaceted applications—from protein degradation to immune modulation—make it a compound worth watching in the coming years. As research progresses, this molecule may pave the way for next-generation therapies that are more effective and less toxic than current options.